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Compound of Interest

Compound Name: EOC317

Cat. No.: B1684530

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when working with investigational compounds like EOC317. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a culture of safety and build trust in handling this potent oral kinase
inhibitor.

EOC317, also known as ACTB-1003, is a multi-targeted kinase inhibitor with demonstrated
activity against FGFR1, VEGFRZ2, and Tie-2, playing a significant role in cancer research.[1][2]
Due to its cytotoxic potential, adherence to strict safety protocols is crucial to minimize
exposure and ensure the well-being of laboratory personnel.

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against chemical exposure.
The following table summarizes the recommended PPE for handling EOC317, based on
standard laboratory procedures for hazardous compounds.
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Body Part Recommended Protection Specifications

Nitrile or other resistant

material. Change gloves

Hands Double chemotherapy gloves ) ) )
frequently and immediately if
contaminated.

E Safety glasses with side Must be worn at all times in the

es
Y shields or goggles laboratory.
Fully buttoned to protect skin

Body Laboratory coat

and personal clothing.

Resoi Use in a well-ventilated area or  For powdered form or when
espiratory ] ]
under a chemical fume hood creating aerosols.

Operational Plan: From Receipt to Disposal

A clear operational plan ensures that EOC317 is handled safely and effectively throughout its
lifecycle in the laboratory.

Receiving and Storage

Upon receipt, inspect the container for any damage or leaks. EOC317 is typically a powder and
should be stored in a cool, dry, and well-ventilated area, away from incompatible materials. For
long-term storage, consult the manufacturer's recommendations, which may include
refrigeration or freezing.

Preparation of Solutions

All manipulations involving the solid form of EOC317 should be conducted in a chemical fume
hood to prevent inhalation of dust. When preparing solutions, add the solvent to the solid slowly
to avoid splashing.

Spills and Decontamination

In the event of a spill, evacuate the immediate area and prevent the spread of the material.
Small spills of the solid can be carefully wiped up with damp absorbent material. For larger
spills or solutions, use an appropriate chemical spill kit. All contaminated materials must be
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disposed of as hazardous waste. Decontaminate the affected area with a suitable cleaning

agent.

Disposal Plan

Proper disposal of EOC317 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Container Disposal Procedure
Segregate from other chemical

Unused EOC317 (solid or Labeled hazardous waste waste. Follow institutional and

solution) container local regulations for hazardous

waste disposal.

) Sharps container or
Contaminated Labware (e.g., ]
designated hazardous waste

Do not dispose of in regular

vials, pipette tips) ) trash.

container
Contaminated PPE (e.g., Biohazard bag or designated Remove carefully to avoid
gloves, lab coat) hazardous waste container cross-contamination.

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of EOC317 in a laboratory

setting.

Click to download full resolution via product page

Caption: Workflow for the safe handling of EOC317.
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By implementing these safety measures and operational plans, research institutions can
ensure the responsible and safe use of EOC317, fostering a secure environment for
groundbreaking scientific discovery. Always consult the specific Safety Data Sheet (SDS) for
EOC317 provided by the manufacturer for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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